Cas no 5265-27-0 (Cinnoline,4-methoxy-3-methyl-)

• Product name: Cinnoline,4-methoxy-3-methyl-
• CAS No: 5265-27-0
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 380183
• PubChem ID: 261243

Cinnoline,4-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cinnoline,4-methoxy-3-methyl-
• 4-methoxy-3-methylcinnoline
• AC1L64VM
• AC1Q4XC2
• AR-1G3083
• CTK4J6234
• NSC93217
• NSC-93217
• DTXSID60293971
• 5265-27-0

• Inchi： InChI=1S/C10H10N2O/c1-7-10(13-2)8-5-3-4-6-9(8)12-11-7/h3-6H,1-2H3
• InChI Key： ALEGAMQTVZUQEQ-UHFFFAOYSA-N
• SMILES： CC1=C(C2=CC=CC=C2N=N1)OC

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01